Cas no 1038356-64-7 (N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine)
N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(4-fluorophenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine
- Z1262237171
- N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine
-
- Inchi: 1S/C11H13FN2S/c12-10-3-1-9(2-4-10)5-6-13-11-14-7-8-15-11/h1-4H,5-8H2,(H,13,14)
- InChI Key: PNFVUYYMNPSJJG-UHFFFAOYSA-N
- SMILES: S1CCN=C1NCCC1C=CC(=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- XLogP3: 2.2
- Topological Polar Surface Area: 49.7
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 354.6±44.0 °C at 760 mmHg
- Flash Point: 168.3±28.4 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F594658-25mg |
N-[2-(4-Fluorophenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine |
1038356-64-7 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F594658-50mg |
N-[2-(4-Fluorophenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine |
1038356-64-7 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F594658-250mg |
N-[2-(4-Fluorophenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine |
1038356-64-7 | 250mg |
$ 320.00 | 2022-06-04 | ||
| Enamine | EN300-59215-0.05g |
N-[2-(4-fluorophenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine |
1038356-64-7 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-59215-0.1g |
N-[2-(4-fluorophenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine |
1038356-64-7 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-59215-0.25g |
N-[2-(4-fluorophenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine |
1038356-64-7 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-59215-0.5g |
N-[2-(4-fluorophenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine |
1038356-64-7 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-59215-1.0g |
N-[2-(4-fluorophenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine |
1038356-64-7 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-59215-2.5g |
N-[2-(4-fluorophenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine |
1038356-64-7 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-59215-5.0g |
N-[2-(4-fluorophenyl)ethyl]-4,5-dihydro-1,3-thiazol-2-amine |
1038356-64-7 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 |
N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine
Research Briefing on N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine (CAS: 1038356-64-7)
N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine (CAS: 1038356-64-7) is a novel thiazoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorophenyl and dihydrothiazolamine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, making it a compound of interest for further research and development.
The synthesis of N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine involves a multi-step process that ensures high yield and purity. Key steps include the condensation of 4-fluorophenethylamine with carbon disulfide, followed by cyclization to form the thiazoline ring. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Recent optimizations in the synthetic route have improved scalability, making it feasible for large-scale production and further pharmacological evaluation.
Pharmacological studies have revealed that N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine exhibits significant activity as a modulator of specific neurotransmitter receptors. In vitro assays have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological disorders such as depression and Parkinson's disease. Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic profiles, including good oral bioavailability and blood-brain barrier penetration, which are critical for central nervous system (CNS) targeting.
Recent research has also explored the compound's potential in oncology. Studies indicate that N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine may act as an inhibitor of certain kinases involved in cancer cell proliferation. Molecular docking simulations have provided insights into its binding interactions with key enzymatic targets, paving the way for structure-activity relationship (SAR) studies. These findings highlight the compound's versatility and its potential as a lead candidate for the development of multi-targeted therapeutics.
Despite these promising results, challenges remain in the clinical translation of N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine. Issues such as metabolic stability, potential off-target effects, and toxicity profiles need to be thoroughly investigated. Current research efforts are focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties through medicinal chemistry approaches, including the introduction of structural modifications to enhance efficacy and reduce adverse effects.
In conclusion, N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine (CAS: 1038356-64-7) represents a promising scaffold in the field of chemical biology and drug discovery. Its diverse pharmacological activities and potential therapeutic applications make it a valuable candidate for further investigation. Continued research efforts, including preclinical and clinical studies, will be essential to fully elucidate its therapeutic potential and bring it closer to clinical application. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds.
1038356-64-7 (N-2-(4-Fluorophenyl)ethyl-4,5-dihydro-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)